Cas no 1289075-16-6 (6-Formyl-4-methylpicolinonitrile)
1289075-16-6 structure
Product Name:6-Formyl-4-methylpicolinonitrile
CAS No:1289075-16-6
MF:C8H6N2O
MW:146.14604139328
CID:6939661
PubChem ID:72215470
Update Time:2025-05-08
6-Formyl-4-methylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- AB79057
- 6-Formyl-4-methylpicolinonitrile
- 6-FORMYL-4-METHYLPYRIDINE-2-CARBONITRILE
- 1289075-16-6
-
- Inchi: 1S/C8H6N2O/c1-6-2-7(4-9)10-8(3-6)5-11/h2-3,5H,1H3
- InChI Key: BOGAVRJZGXEHGG-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)C=C(C#N)N=1
Computed Properties
- Exact Mass: 146.048012819Da
- Monoisotopic Mass: 146.048012819Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.8Ų
6-Formyl-4-methylpicolinonitrile Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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